![molecular formula C24H26N2OS B10897083 2-(cyclohex-1-en-1-yl)-N-[(2E)-3-(4-methoxyphenyl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]ethanamine](/img/structure/B10897083.png)
2-(cyclohex-1-en-1-yl)-N-[(2E)-3-(4-methoxyphenyl)-4-phenyl-1,3-thiazol-2(3H)-ylidene]ethanamine
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Description
N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE is a complex organic compound characterized by its unique structure, which includes a cyclohexenyl group, a methoxyphenyl group, and a thiazolylidene group
Properties
Molecular Formula |
C24H26N2OS |
|---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-3-(4-methoxyphenyl)-4-phenyl-1,3-thiazol-2-imine |
InChI |
InChI=1S/C24H26N2OS/c1-27-22-14-12-21(13-15-22)26-23(20-10-6-3-7-11-20)18-28-24(26)25-17-16-19-8-4-2-5-9-19/h3,6-8,10-15,18H,2,4-5,9,16-17H2,1H3 |
InChI Key |
CIQZWBDLYGZNDW-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=CSC2=NCCC3=CCCCC3)C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the thiazole ring: This can be achieved through the reaction of a suitable α-haloketone with thiourea under acidic conditions.
Introduction of the methoxyphenyl group: This step involves the coupling of the thiazole intermediate with a methoxyphenyl derivative using a palladium-catalyzed cross-coupling reaction.
Cyclohexenyl group addition: The final step involves the addition of the cyclohexenyl group through a Friedel-Crafts alkylation reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of automated systems for precise control of reaction parameters.
Chemical Reactions Analysis
Types of Reactions
N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the double bonds.
Substitution: Nucleophilic substitution reactions can occur, particularly at the methoxyphenyl group, using reagents like sodium hydride and alkyl halides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Hydrogen gas with palladium on carbon catalyst.
Substitution: Sodium hydride in dimethylformamide (DMF) with alkyl halides.
Major Products
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Saturated hydrocarbons.
Substitution: Alkylated derivatives.
Scientific Research Applications
N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE has several applications in scientific research:
Medicinal Chemistry: It is studied for its potential as an anti-cancer agent due to its ability to interact with specific molecular targets in cancer cells.
Materials Science: This compound is explored for its use in the development of organic semiconductors and light-emitting diodes (LEDs).
Biological Research: It is used as a probe to study the interactions between proteins and small molecules.
Mechanism of Action
The mechanism of action of N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE involves its interaction with specific molecular targets. For instance, in cancer cells, it may bind to and inhibit the function of certain enzymes involved in cell proliferation. This binding can lead to the disruption of cellular processes and induce apoptosis (programmed cell death).
Comparison with Similar Compounds
Similar Compounds
N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE: Unique due to its specific combination of functional groups.
N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-HYDROXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE: Similar structure but with a hydroxyl group instead of a methoxy group.
N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-CHLOROPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE: Contains a chlorine atom instead of a methoxy group.
Uniqueness
The uniqueness of N-[2-(1-CYCLOHEXENYL)ETHYL]-N-[3-(4-METHOXYPHENYL)-4-PHENYL-1,3-THIAZOL-2(3H)-YLIDEN]AMINE lies in its specific functional groups, which confer distinct chemical properties and biological activities compared to its analogs.
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